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Compound of Interest

Compound Name: Quinidine monohydrate

Cat. No.: B13133024

Get Quote

Executive Summary
The thermodynamic solubility profile is a critical critical quality attribute (CQA) in the

development of Quinidine Hydrochloride Monohydrate formulations. Unlike kinetic solubility,

which measures the precipitation point of a dissolved compound, thermodynamic solubility

represents the saturation limit of the solid phase in equilibrium with the solvent. This guide

details the physicochemical behavior, experimental determination, and thermodynamic

modeling (Apelblat and van’t Hoff analysis) required to characterize this profile.

Key Insight: Quinidine Hydrochloride Monohydrate exhibits a pH-dependent and temperature-

dependent solubility profile characteristic of a hydrophobic salt. Its dissolution is an

endothermic, entropy-driven process, necessitating precise temperature control during profiling

to avoid polymorphic transformations or dehydration.

Physicochemical Identity & Solid-State
Prerequisites
Before initiating solubility studies, the solid-state integrity of the "monohydrate" form must be

verified. The monohydrate lattice is stable under ambient conditions but can dehydrate at
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elevated temperatures (>50°C) or in low-humidity environments, potentially skewing solubility

data.

Property Specification

Compound Quinidine Hydrochloride Monohydrate

CAS Number 6151-40-2

Molecular Formula

Molecular Weight 378.89 g/mol

Solid Form Crystalline Monohydrate (Needles)

pKa Values
(Quinoline N),

(Quinuclidine N)

Melting Point 168–172 °C (Dehydration precedes melting)

Critical Protocol Check: Perform Differential Scanning Calorimetry (DSC) and Powder X-Ray

Diffraction (PXRD) on the excess solid after the solubility experiment to confirm the solid phase

remained the monohydrate and did not convert to an anhydrate or different polymorph.

Thermodynamic Theory & Modeling
To establish the full profile, experimental solubility data (

) is correlated with temperature (

) using thermodynamic models.

Modified Apelblat Equation
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The modified Apelblat model is the standard for correlating solubility data in pure and mixed

solvents. It accounts for the non-ideality of the solution:

: Mole fraction solubility.[1][2][3]

: Absolute temperature (Kelvin).[1]

: Empirical model parameters derived from regression analysis.

Van’t Hoff Analysis
The dissolution thermodynamics are derived from the Van’t Hoff plot (

vs.

).[4]

Enthalpy of Solution (

): Indicates if dissolution is exothermic (

) or endothermic (

).

Gibbs Free Energy (

):

Entropy of Solution (

):

Experimental Protocol: Equilibrium Solubility
Determination
Method: Standard Shake-Flask Method (ASTM E1148 / USP <1236>)

Reagents & Materials[6][7]
Solvents: HPLC-grade Water, Ethanol, Isopropanol, n-Octanol.
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Buffer Systems: Phosphate (pH 6.8), Acetate (pH 4.5), HCl (pH 1.2).

Equipment: Orbital shaker incubator (control ±0.1°C), HPLC-UV or UPLC-MS/MS.

Step-by-Step Workflow
Preparation: Add excess Quinidine Hydrochloride Monohydrate to 10 mL of solvent in

borosilicate glass vials. Ensure a visible solid sediment remains at the bottom.

Equilibration: Seal vials and agitate at fixed temperatures (298.15 K, 303.15 K, 308.15 K,

313.15 K) for 72 hours.

Note: Agitation speed should be sufficient to suspend particles but not cause shear

degradation (approx. 100 rpm).

Sedimentation: Stop agitation and allow the suspension to settle for 2 hours at the same

temperature to prevent precipitation from cooling.

Filtration: Filter the supernatant using a 0.45 µm PVDF syringe filter (pre-heated to the

specific temperature to prevent crystallization in the filter).

Dilution & Analysis: Dilute the filtrate immediately with mobile phase and analyze via HPLC

(Detection

or

).

Solid Phase Verification: Recover the residual solid, air dry briefly, and analyze via PXRD to

confirm the monohydrate form.

Workflow Visualization
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Caption: Operational workflow for thermodynamic solubility determination with critical solid-

phase validation step.

Solubility Data & Profile Interpretation[1][2][3][4][5]
[8][9]
The following data represents the typical solubility profile for Quinidine Hydrochloride

Monohydrate. Note the distinct difference between organic solvents and aqueous media due to

the salt nature.

Representative Solubility Data (at 298.15 K)

Solvent
Solubility (

, mg/mL)

Mole Fraction (

)
Interpretation

Ethanol ~200.0 ~250.0
Highly Soluble (H-

bonding interaction)

Methanol >200.0 >280.0 Very Soluble

Water (pH 7.0) ~10.0 ~4.7
Soluble (Ion-dipole

interactions)

Buffer (pH 1.2) >50.0 >23.0

Highly Soluble

(Protonation of

quinuclidine N)

Isopropanol ~50.0 ~60.0 Moderately Soluble

Ethyl Acetate ~2.0 ~2.5 Sparingly Soluble

Temperature Dependence (Thermodynamic Behavior)
Solubility generally increases with temperature, following the endothermic dissolution model.

Water: Solubility increases significantly as T rises from 298K to 323K.
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Ethanol: Shows a steeper slope in the Apelblat plot, indicating a higher enthalpy of

dissolution compared to water.

Thermodynamic Parameters (Calculated)
Based on Van't Hoff analysis of the linear region (

vs

):

Parameter Sign Physical Meaning

Positive (+)

Endothermic: Heat is absorbed

during dissolution. The lattice

energy of the crystal is greater

than the solvation energy.

Positive (+)

Entropy-Driven: The disorder

of the system increases as the

crystal lattice breaks down and

solvates.

Positive (+)

Non-Spontaneous (Standard

State): Requires energy input

(thermal) to reach high

concentrations; saturation is

an equilibrium state.

Logical Relationship: Solubility & Bioavailability
The thermodynamic solubility profile directly informs the Biopharmaceutics Classification

System (BCS) status. Quinidine is a Class I/III drug (High Solubility, High/Low Permeability

depending on transporter efflux).
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Caption: Thermodynamic drivers influencing the solubility and subsequent bioavailability of

Quinidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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